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Compound of Interest

Compound Name:
4-Chloro-2-methyl-3-

nitrobenzotrifluoride

Cat. No.: B12083901

Get Quote

Part 1: Executive Technical Summary
Substituted nitrobenzotrifluorides represent a class of high-value intermediates in the synthesis

of herbicides (e.g., acifluorfen), dyes, and pharmaceuticals. Their utility stems from the unique

electronic synergy between the strongly electron-withdrawing nitro group (

) and the trifluoromethyl group (

). However, this same synergy creates a distinct and aggressive toxicity profile.

The Core Hazard: These compounds are not merely irritants; they are metabolic pro-toxins.

Their lipophilicity (driven by

) ensures rapid absorption and membrane penetration, while the nitro group serves as a
"warhead," undergoing enzymatic reduction to generate reactive electrophiles capable of
alkylating DNA and oxidizing hemoglobin.

Key Toxicity Triad:

Hematotoxicity: Methemoglobinemia via active metabolites.
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Bioenergetic Failure: Mitochondrial uncoupling of oxidative phosphorylation.

Genotoxicity: Mutagenic potential via hydroxylamine-DNA adducts.

Part 2: Structure-Activity Relationships (SAR) &
Mechanisms
To predict toxicity in novel derivatives, one must understand the electronic "tug-of-war" on the

benzene ring.

The Electronic Synergy
Group: A strong

-acceptor. It is the primary site of metabolic activation.

Group: A strong

-acceptor (inductive effect) and highly lipophilic. It stabilizes the parent molecule against
hydrolysis but enhances penetration into the central nervous system (CNS) and lipid bilayers
(mitochondria).

Mechanism 1: Metabolic Activation & Hematotoxicity The parent nitrobenzotrifluorides are

relatively inert regarding hemoglobin oxidation. Toxicity requires bioactivation. Hepatic and

enteric nitroreductases (including CYP450 reductase) reduce the nitro group to a nitroso (

) and subsequently a hydroxylamine (

) intermediate.

The Lethal Cycle: The hydroxylamine intermediate reacts with oxyhemoglobin (

), oxidizing it to methemoglobin (

) while being oxidized back to the nitroso compound. This establishes a "redox cycle" where
one molecule of toxin can oxidize many molecules of hemoglobin, leading to rapid hypoxia.

Mechanism 2: Mitochondrial Uncoupling Substituted nitrobenzotrifluorides, particularly those

with acidic protons (or their phenolic metabolites), can act as protonophores. They shuttle

protons across the inner mitochondrial membrane, dissipating the proton motive force (
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) required for ATP synthesis. This leads to "uncoupling"—oxygen consumption continues (or
increases) without ATP production, leading to cellular energy failure and hyperthermia.
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Caption: Figure 1. Metabolic bioactivation pathways of nitrobenzotrifluorides. Note the redox

cycle between Nitroso and Hydroxylamine intermediates driving methemoglobinemia.

Part 3: Comparative Toxicity Data
The following table synthesizes data for key derivatives. Note that the addition of a halogen (Cl,

Br) often modulates the LD50 but does not eliminate the core nitro-toxicity risks.
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Compound
CAS No.[1][2]
[3]

Oral LD50
(Rat)

Key Hazard
Classifications
(GHS)

Specific Notes

3-

Nitrobenzotrifluor

ide

98-46-4 ~610 mg/kg

Acute Tox 4,

Aquatic Chronic

3

Prototype

compound. High

MetHb risk.

4-Chloro-3-

nitrobenzotrifluori

de

121-17-5 1075 mg/kg

Acute Tox 4,

Skin/Eye Irrit 2,

STOT SE 3

Mutagenic in

Ames test.

Strong sensitizer.

2-Chloro-5-

nitrobenzotrifluori

de

777-37-7 ~1100 mg/kg
Acute Tox 4, Skin

Irrit 2

Structural isomer

of above; similar

profile.

p-

Nitrobenzotrifluor

ide

402-54-0 N/A (High)
Fatal if Inhaled

(H330)

High

volatility/inhalatio

n risk compared

to others.

Part 4: Field-Proven Experimental Protocols
To validate the toxicity of a new nitrobenzotrifluoride derivative, standard cytotoxicity assays

(MTT/LDH) are insufficient because they do not detect specific mechanisms like uncoupling or

MetHb formation. Use the following targeted protocols.

Protocol A: In Vitro Methemoglobin Induction Assay
(with Metabolic Activation)
Reasoning: Nitro compounds are often inactive in simple RBC incubations. You must provide a

metabolic system (S9 fraction) to generate the reactive hydroxylamine intermediate.

Materials:

Fresh whole blood (Rat or Human), heparinized.

Rat Liver S9 Fraction (induced, e.g., Aroclor 1254).
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NADPH regenerating system (Glucose-6-phosphate, NADP+, G6PD).

Phosphate Buffered Saline (PBS), pH 7.4.

Workflow:

RBC Preparation: Wash blood 3x with PBS. Resuspend to obtain a final hemoglobin

concentration of ~10 g/dL (approx. 30-40% hematocrit).

Activation Mix: Prepare S9 mix containing 10% S9 fraction and NADPH regenerating system

in PBS.

Incubation:

Test: 1 mL RBC suspension + 0.5 mL S9 Mix + Test Compound (10-500 µM).

Positive Control: 4-Dimethylaminophenol (DMAP) or Sodium Nitrite (direct oxidant, no S9

needed) OR Nitrobenzene + S9.

Negative Control: RBCs + S9 Mix + Solvent (DMSO < 0.5%).

Reaction: Incubate at 37°C in a shaking water bath.

Sampling: Aliquot 100 µL at 0, 30, 60, and 120 minutes.

Quantification: Lyse aliquot in water. Measure absorbance at 630 nm (MetHb) and 540 nm

(Cyanmethemoglobin reference) using the Evelyn-Malloy method or multi-component

spectrophotometry.

Protocol B: Mitochondrial Uncoupling Screen (Seahorse
XF / Oxygen Electrode)
Reasoning: To distinguish between electron transport chain (ETC) inhibition and uncoupling.

Workflow:

Isolation: Isolate rat liver mitochondria via differential centrifugation (homogenize in

mannitol/sucrose buffer -> spin 600g (discard pellet) -> spin 10,000g (keep pellet)).
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Basal Respiration (State 2): Resuspend mitochondria in respiration buffer (with

succinate/rotenone). Measure

consumption.

State 3 (ADP Stimulated): Add ADP. Respiration should spike (ATP synthesis).

State 4 (Oligomycin Inhibited): Add Oligomycin (blocks ATP synthase). Respiration should

drop to a low baseline (proton leak only).

Challenge: Inject Test Compound.

Result A (Uncoupler): Respiration increases rapidly (mimics FCCP). The compound is

shuttling protons, bypassing ATP synthase.

Result B (Inhibitor): Respiration remains low or decreases further.

Part 5: Environmental Fate & Handling[5][6]
Persistence: The

bond is one of the strongest in organic chemistry (~110 kcal/mol). Consequently,
trifluoromethylated nitrobenzenes are not readily biodegradable in standard OECD 301 tests.

Hydrolysis: Generally resistant to hydrolysis at neutral pH.

Photolysis: Direct photolysis is the primary degradation pathway in aqueous environments,

potentially releasing fluoride ions and forming benzoic acid derivatives over prolonged

periods.

Handling Precautions:

Skin Absorption: These compounds penetrate nitrile gloves over time. Use Laminate Film

(Silver Shield/4H) or double-glove and change frequently.

Inhalation: Use a fume hood. The vapor pressure is sufficient to cause respiratory irritation

and systemic toxicity via inhalation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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